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Compound of Interest

Compound Name: 2-Propoxy-1-propanol

CAS No.: 10215-30-2

Cat. No.: B159945

Get Quote

Executive Safety Summary
Immediate Action Required: 2-Propoxy-1-propanol (Propylene glycol n-propyl ether) is a

Class II Flammable Liquid and a severe eye irritant. It possesses a flash point of ~48°C

(118°F).

Core Directive: Under no circumstances should this solvent be disposed of via sanitary sewer

systems, regardless of its water solubility. It must be managed as RCRA Hazardous Waste

(D001) due to ignitability.

This guide provides a self-validating workflow to ensure compliance with EPA regulations and

to protect laboratory infrastructure from fire hazards and chemical incompatibility events.

Chemical Profile & Disposal Drivers
To manage waste effectively, you must understand the physicochemical properties driving the

regulatory requirements.
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Property Value Operational Implication

CAS Number 10215-30-2
Unique identifier for waste

manifests.

Flash Point 48°C (118°F)
CRITICAL: Classifies as RCRA

D001 (Ignitable).

Water Solubility Fully Miscible
RISK: High mobility in spills; do

not dilute to flush.

Boiling Point ~150°C
Low volatility compared to

ether; residues persist.

Reactivity Peroxide Former (Low)
Can form peroxides upon

prolonged exposure to air.[1]

EPA Waste Code D001
Primary waste code for

labeling.

Pre-Disposal Validation (The "Self-Validating
System")
Before moving liquid to a waste container, perform this three-step validation. This system

prevents the most common cause of lab accidents: incompatible waste mixing.

The Oxidizer Check:

Question: Was this solvent used with strong oxidizers (e.g., Nitric Acid, Perchlorates,

Hydrogen Peroxide)?

Action: If YES, do not mix with general organic waste. Create a separate, dedicated waste

stream labeled "Oxidizing Waste."

Reasoning: Glycol ethers can react violently with oxidizers, leading to rapid pressurization

and container rupture.

The Halogen Check:
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Question: Is the solvent mixed with Chloroform, DCM, or Methylene Chloride?

Action: If YES, dispose in the Halogenated waste stream. If NO, use the Non-Halogenated

stream.

Reasoning: Mixing non-halogenated solvents (like 2-Propoxy-1-propanol) into

halogenated waste increases disposal costs significantly (often by 300%+).

The Peroxide Validation (For Aged Containers):

Question: Has the source container been open >12 months?

Action: Test for peroxides using a standard starch-iodide strip. If >100 ppm, contact EHS

for stabilization before moving.

Reasoning: While P-series glycol ethers are more stable than diethyl ether, they can still

form explosive peroxides over long periods.

Waste Stream Segregation Logic
The following diagram illustrates the decision matrix for segregating this chemical. Adhering to

this logic ensures regulatory compliance and cost control.
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Code: D001
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Figure 1: Decision matrix for segregating 2-Propoxy-1-propanol waste to prevent

incompatibility and optimize disposal costs.

Step-by-Step Disposal Protocol
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Phase 1: Containerization
Material: Use High-Density Polyethylene (HDPE) or Amber Glass containers.

Why: HDPE is resistant to glycol ethers and prevents breakage. Amber glass inhibits light-

catalyzed peroxide formation.

Headspace: Leave at least 10% headspace in the container.

Why: Liquid expands with temperature changes. Lack of headspace leads to container

failure / leaks in storage cabinets.

Phase 2: Labeling (RCRA Compliance)
Every container must be labeled immediately upon the first drop of waste entering it.

Tag: Attach the hazardous waste tag.

Identity: Write "2-Propoxy-1-propanol" (Do not use abbreviations like "PnP").[2]

Hazard Checkbox: Check "Ignitable" or "Flammable."

Constituents: If a mixture, list all components and approximate percentages (e.g., "2-
Propoxy-1-propanol 50%, Water 50%").

Phase 3: Satellite Accumulation
Store the container in a dedicated Satellite Accumulation Area (SAA) at or near the point of

generation.

Secondary Containment: The waste bottle must sit in a secondary tray capable of holding

110% of the bottle's volume.

Closed Container Rule: Keep the cap tightly closed unless actively adding waste. Funnels

must be removed immediately after use.

Phase 4: Final Handoff
Tighten cap.
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Wipe down the exterior.

Submit a waste pickup request to your facility's EHS department.

Emergency Procedures (Spill Management)
Scenario: Benchtop Spill (< 500 mL)

Alert: Notify nearby personnel.

Ignition Control: Immediately turn off hot plates and stirrers.

PPE: Don nitrile gloves and safety goggles.

Absorb: Use Universal Absorbent Pads or Vermiculite.

Note: Do not use combustible materials like sawdust.

Disposal: Place soaked absorbents into a sealable bag/container and label as "Hazardous

Waste (Debris contaminated with Flammable Solvent)."

Scenario: Large Spill (> 1 Liter)

Evacuate: Clear the lab immediately.

Isolate: Close the door to the lab.

Contact: Call site emergency response.

Ventilation: If safe to do so, ensure fume hoods are running (emergency purge) to prevent

vapor buildup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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